Cas no 2166944-21-2 (2-formyl-4-methoxy-1H-indole-7-carboxylic acid)

• Product Name: 2-formyl-4-methoxy-1H-indole-7-carboxylic acid
• CAS No: 2166944-21-2
• MF: C₁₁H₉NO₄
• MW: 219.193463087082
• CID: 6370565
• PubChem ID: 165736351
• Update Time: 2025-05-21

2-formyl-4-methoxy-1H-indole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-formyl-4-methoxy-1H-indole-7-carboxylic acid
• EN300-1578637
• 2166944-21-2

• Inchi： 1S/C11H9NO4/c1-16-9-3-2-7(11(14)15)10-8(9)4-6(5-13)12-10/h2-5,12H,1H3,(H,14,15)
• InChI Key： AYAICFXYQMOJRM-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C(=O)O)C2=C1C=C(C=O)N2

Computed Properties

• Exact Mass: 219.05315777g/mol
• Monoisotopic Mass: 219.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 79.4Ų

Additional information on 2-formyl-4-methoxy-1H-indole-7-carboxylic acid

Comprehensive Overview of 2-Formyl-4-methoxy-1H-indole-7-carboxylic acid (CAS No. 2166944-21-2)

2-Formyl-4-methoxy-1H-indole-7-carboxylic acid (CAS No. 2166944-21-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This indole derivative is characterized by the presence of a formyl group at the 2-position, a methoxy group at the 4-position, and a carboxylic acid moiety at the 7-position. These functional groups make it a versatile intermediate for synthesizing more complex molecules, particularly in the development of novel therapeutics and agrochemicals.

The compound's molecular formula, C₁₁H₉NO₄, and its precise structure have been validated through advanced analytical techniques such as NMR spectroscopy and mass spectrometry. Researchers are particularly interested in its potential applications in drug discovery, where it serves as a building block for heterocyclic compounds with bioactive properties. Recent studies have explored its role in modulating enzymatic activity, making it a candidate for targeting diseases like cancer and inflammation.

In the context of green chemistry and sustainable synthesis, 2-Formyl-4-methoxy-1H-indole-7-carboxylic acid has been investigated for its compatibility with eco-friendly reaction conditions. For instance, its synthesis can be optimized using catalytic methods to reduce waste and energy consumption. This aligns with the growing demand for environmentally benign chemical processes, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential in material science. Its aromatic indole core and functional groups allow for modifications that can enhance the properties of polymers or coatings. Questions like "How to functionalize indole derivatives for advanced materials?" are common in academic and industrial forums, highlighting the relevance of this compound.

From a commercial perspective, 2-Formyl-4-methoxy-1H-indole-7-carboxylic acid is available through specialized chemical suppliers, often with high purity grades (>98%). Its stability under standard storage conditions (room temperature, dry environment) makes it a practical choice for laboratories. However, users frequently search for "handling precautions for indole carboxylic acids," emphasizing the need for proper safety protocols despite its non-hazardous nature.

In summary, 2-Formyl-4-methoxy-1H-indole-7-carboxylic acid (CAS No. 2166944-21-2) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its structural features and adaptability to modern synthetic methodologies position it as a valuable asset in ongoing scientific innovation.